7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
An impurity produced in the synthesis of Cefepime.
Brand Name:
Vulcanchem
CAS No.:
103121-85-3
VCID:
VC0193802
InChI:
InChI=1S/C13H19N3O3S.ClH/c1-16(4-2-3-5-16)6-8-7-20-12-9(14)11(17)15(12)10(8)13(18)19;/h9,12H,2-7,14H2,1H3;1H
SMILES:
C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)N)SC2)C(=O)[O-].Cl
Molecular Formula:
C13H20ClN3O3S
Molecular Weight:
333.84 g/mol
7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
CAS No.: 103121-85-3
Impurities
VCID: VC0193802
Molecular Formula: C13H20ClN3O3S
Molecular Weight: 333.84 g/mol
CAS No. | 103121-85-3 |
---|---|
Product Name | 7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride |
Molecular Formula | C13H20ClN3O3S |
Molecular Weight | 333.84 g/mol |
IUPAC Name | 7-amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride |
Standard InChI | InChI=1S/C13H19N3O3S.ClH/c1-16(4-2-3-5-16)6-8-7-20-12-9(14)11(17)15(12)10(8)13(18)19;/h9,12H,2-7,14H2,1H3;1H |
Standard InChIKey | UVKYDOZUOXJZSR-WYUVZMMLSA-N |
Isomeric SMILES | C[N+]1(CCCC1)CC2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)[O-].Cl |
SMILES | C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)N)SC2)C(=O)[O-].Cl |
Canonical SMILES | C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)N)SC2)C(=O)[O-].Cl |
Appearance | Off-White to Light Yellow Solid |
Melting Point | >150°C (dec.) |
Description | An impurity produced in the synthesis of Cefepime. |
Synonyms | (6R,7R)-7-amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride |
PubChem Compound | 11652888 |
Last Modified | Nov 11 2021 |
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